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Padsevonil, an investigational antiepileptic drug, exhibits a unique pharmacological profile

characterized by its high binding affinity to all three synaptic vesicle protein 2 (SV2) isoforms:

SV2A, SV2B, and SV2C.[1][2][3] This broad-spectrum activity on SV2 proteins distinguishes it

from other SV2A-targeting medications like levetiracetam and brivaracetam, which show

marked selectivity for the SV2A isoform.[4]

Comparative Binding Affinity of Padsevonil
Quantitative analysis from in vitro binding assays reveals that Padsevonil binds with

nanomolar affinity to all three SV2 isoforms. The binding affinity, expressed as pKi values,

demonstrates a potent interaction with SV2A and SV2C, and a slightly lower, yet still high,

affinity for SV2B. In contrast, levetiracetam and brivaracetam display significantly lower affinity

for SV2B and SV2C.[5][6][7][8][9]

Compound SV2A (pKi) SV2B (pKi) SV2C (pKi)

Padsevonil 8.5[6][7][8][10] 7.9[6][7][8][10] 8.5[6][7][8][10]

Levetiracetam 5.2[6][7][8] Low Affinity[5] Low Affinity[5]

Brivaracetam 6.6[6][7][8] Low Affinity[5] Low Affinity[5]
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The binding affinity of Padsevonil to the SV2 isoforms was determined through radioligand

binding assays. The general methodology is outlined below:

Preparation of Cell Membranes:

Recombinant human SV2A, SV2B, and SV2C proteins were individually expressed in

Human Embryonic Kidney (HEK) 293 cells.[5]

Cell membranes containing the respective SV2 isoforms were prepared from these cells.[5]

Binding Assays:

The binding assays were performed according to the methods described by Gillard et al.

(European Journal of Pharmacology, 2011).[5]

Custom-labeled [3H]Padsevonil was used as the radioligand.[5]

Membranes expressing the specific SV2 isoform were incubated with [3H]Padsevonil.

The amount of bound radioligand was measured to determine the binding affinity.

Mechanism of Action and Signaling Pathway
Padsevonil's primary mechanism of action involves its interaction with presynaptic SV2

proteins.[2][3] By binding to all three isoforms, it is thought to modulate neurotransmitter

release, contributing to its potential antiseizure effects.[11] This dual action on both excitatory

and inhibitory synapses, through its broad SV2 isoform binding, represents a novel approach in

epilepsy treatment. Although the precise downstream signaling cascade following Padsevonil
binding to SV2B and SV2C is still under investigation, the initial interaction is a critical step.
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Padsevonil binding to SV2 isoforms A, B, and C.

It is important to note that while preclinical data showed promise, the clinical development of

Padsevonil was discontinued in 2020 after Phase 2b and Phase 3 trials failed to meet their

primary efficacy endpoints.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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